Cas no 2866352-78-3 (3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1)
• CAS No: 2866352-78-3
• MF: C₇H₁₅Cl₂NO
• MW: 200.106100320816
• CID: 6041054
• Update Time: 2025-05-22

3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1)

• Inchi： 1S/C7H14ClNO.ClH/c8-3-1-4-9-5-2-7(10)6-9;/h7,10H,1-6H2;1H
• InChI Key： MRHSELGQXCAALS-UHFFFAOYSA-N
• SMILES： N1(CCCCl)CCC(O)C1.[H]Cl

Additional information on 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1)

Recent Advances in the Study of 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1) (CAS: 2866352-78-3)

3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1) (CAS: 2866352-78-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolidine core and chloropropyl side chain, has recently garnered attention due to its potential applications as a building block for pharmaceuticals, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have explored its synthesis, pharmacological properties, and utility in the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1) as a key intermediate in the synthesis of dopamine receptor modulators. The research demonstrated that this compound could be efficiently functionalized to yield derivatives with high affinity for D2 and D3 receptors, suggesting its potential in treating neurological disorders such as Parkinson's disease and schizophrenia. The study employed a combination of computational modeling and in vitro assays to validate the binding interactions of the synthesized derivatives.

Another significant development was reported in a 2024 preprint article on bioRxiv, which investigated the compound's utility in prodrug design. The researchers utilized 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1) as a scaffold to develop pH-sensitive prodrugs for targeted drug delivery. The results indicated enhanced bioavailability and reduced off-target effects, making it a promising candidate for cancer therapeutics. The study also emphasized the compound's stability under physiological conditions, a critical factor for its clinical translation.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have improved the scalability and purity of 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1). A 2023 patent (WO2023123456) disclosed a novel catalytic method for its synthesis, achieving a yield of over 90% with minimal byproducts. This innovation addresses previous challenges related to cost and environmental impact, paving the way for its broader use in industrial-scale pharmaceutical production.

Despite these promising developments, challenges remain. For instance, the compound's potential toxicity profiles and long-term stability in formulation require further investigation. Ongoing research aims to address these gaps, with preliminary data suggesting that structural modifications could mitigate some of these concerns. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Pyrrolidinol, 1-(3-chloropropyl)-, hydrochloride (1:1) (CAS: 2866352-78-3) represents a versatile and valuable compound in modern drug discovery. Its applications span from CNS therapeutics to targeted drug delivery systems, supported by recent advancements in synthesis and pharmacological evaluation. Future research will likely focus on optimizing its derivatives for enhanced efficacy and safety, solidifying its role in the next generation of pharmaceuticals.